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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the compatibility and performance of the

explosive Tetryl when combined with various polymer binders. Due to the historical use of

Tetryl and its gradual replacement by other explosives, direct comparative data with modern

polymer binders is limited. This document synthesizes available information on Tetryl and

relevant data from studies on its replacements and other polymer-bonded explosives (PBXs) to

offer a comparative perspective.

Introduction to Tetryl and Polymer Binders
Tetryl (2,4,6-trinitrophenylmethylnitramine) is a sensitive secondary high explosive that has

been historically used in detonators and booster charges.[1] Polymer binders are used in

explosive formulations to reduce sensitivity to accidental initiation, improve mechanical

properties, and facilitate processing.[2] Common binders include hydroxyl-terminated

polybutadiene (HTPB), polybutadiene acrylonitrile (PBAN), and various fluoropolymers like

Viton A. The compatibility of an explosive with its binder is critical for the safety, stability, and

performance of the resulting polymer-bonded explosive (PBX).

Data Presentation: Performance and Sensitivity
The following tables summarize key performance and sensitivity parameters for Tetryl and

compositions containing different types of binders. It is important to note that much of the
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available data pertains to Tetryl replacement formulations, which often use RDX as the primary

explosive. These are included to provide a comparative context for the performance of Tetryl.

Table 1: Thermal Properties of Tetryl and Polymer Binders

Material Melting Point (°C)
Decomposition
Onset (°C)

Reference

Tetryl 129.5 ~187 (explodes) [3]

HTPB-based

Polyurethane
- ~282 (first stage) [4]

Viton A - ~450 [2]

Table 2: Impact and Friction Sensitivity

Explosive
Composition

Impact Sensitivity
(Figure of
Insensitiveness - F
of I)

Friction Sensitivity Reference

Tetryl
90 (minimum

accepted)

Similar to RDX/wax

compositions
[5]

RDX/Wax

Formulations (Tetryl

Replacements)

100-120 Similar to Tetryl [5]

PBXN-5 (HMX/Viton

A)
High - [5]

Table 3: Detonation and Stability Parameters
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Explosive
Detonation
Velocity (m/s)

Density
(g/cm³)

Vacuum
Stability (gas
evolution)

Reference

Tetryl 7,570 1.71
High gas

evolution
[5]

RDX/Wax

Formulations
- - Lower than Tetryl [5]

PBXN-5

(HMX/Viton A)
- -

Good thermal

stability
[5]

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the replication and

validation of findings.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and compatibility of Tetryl with polymer binders

by measuring heat flow and mass loss as a function of temperature.

Methodology (based on STANAG 4147 and general practices):

Samples of Tetryl, the polymer binder, and their mixture (typically in a 1:1 ratio for

compatibility testing) are prepared.

A small, precisely weighed sample (typically 1-5 mg) is placed in an aluminum pan.

The pan is hermetically sealed.

For DSC, the sample is heated at a constant rate (e.g., 10 °C/min) in an inert atmosphere

(e.g., nitrogen). The heat flow to or from the sample relative to a reference pan is

measured. Exothermic peaks indicate decomposition. A shift in the decomposition

temperature of the mixture compared to the pure components indicates potential

incompatibility.
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For TGA, the sample is heated at a constant rate in a controlled atmosphere, and the

change in mass is recorded. The onset of mass loss indicates the beginning of

decomposition.

Impact Sensitivity Testing
Objective: To determine the sensitivity of the explosive composition to initiation by impact.

Methodology (e.g., Rotter Impact Test):

A small sample of the explosive material is placed on an anvil.

A specified weight is dropped from a known height onto the sample.

The "Figure of Insensitiveness" (F of I) is determined by comparing the height required to

cause initiation in 50% of trials to that of a standard material (e.g., RDX). A higher F of I

indicates lower sensitivity.

Vacuum Stability Test
Objective: To assess the chemical stability of the explosive composition by measuring the

volume of gas evolved upon heating under vacuum.

Methodology (based on STANAG 4147):

A known mass of the sample is placed in a glass test tube.

The tube is evacuated and heated at a specified temperature (e.g., 100 °C) for a set

period (e.g., 40 hours).

The volume of gas evolved is measured using a manometer. A larger volume of gas

indicates lower stability.

Mandatory Visualization
Experimental Workflow for Compatibility Assessment
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Caption: Workflow for assessing Tetryl-polymer binder compatibility.

Logical Relationship: Thermal Decomposition Pathway
of Tetryl
The thermal decomposition of Tetryl is a complex process. While the detailed interaction with

specific polymers is not well-documented, a generalized decomposition pathway can be

illustrated. The initial step is believed to be the homolytic cleavage of the N-NO2 bond, which is

the weakest bond in the molecule.
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Caption: Simplified thermal decomposition pathway of Tetryl.

Conclusion
The available data, largely from studies on Tetryl replacements, suggests that while Tetryl is a

powerful explosive, it exhibits higher sensitivity and lower thermal stability compared to modern

formulations. Formulations using binders like Viton A with less sensitive explosives such as

HMX or RDX generally show improved safety and stability characteristics. The compatibility of

Tetryl with common binders like HTPB and PBAN is not extensively documented in recent

literature, highlighting a gap in publicly available data. For any new formulation involving Tetryl,
rigorous compatibility testing following the detailed experimental protocols is essential to

ensure safety and performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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